6-[[4-(3-methylphenyl)-5-[(3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione

• CAS No.: 852047-98-4
• Molecular Formula: C21H18N6O4S
• Molecular Weight: 450.47
• IUPAC Name: 6-[[4-(3-methylphenyl)-5-[(3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H18N6O4S/c1-13-4-2-6-16(8-13)26-18(10-15-11-19(28)23-20(29)22-15)24-25-21(26)32-12-14-5-3-7-17(9-14)27(30)31/h2-9,11H,10,12H2,1H3,(H2,22,23,28,29)
• InChI Key: OVTQROWPZOUEHI-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC3=CC(=CC=C3)[N+](=O)[O-])CC4=CC(=O)NC(=O)N4
• solubility: not available

Description

6-[[4-(3-methylphenyl)-5-[(3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) ion channel, which is a primary cold sensor in the peripheral nervous system. According to the IUPHAR/BPS Guide to PHARMACOLOGY, this compound acts as a competitive antagonist at the menthol-binding site, effectively inhibiting channel activation by cooling agents like menthol and icilin (source) . Its research value is significant in neuropharmacology and pain research, particularly for investigating the role of TRPM8 in cold thermosensation, cold-allodynia associated with neuropathic pain, and migraine. Studies utilizing this antagonist help delineate TRPM8-mediated pathways from those involving other thermosensitive TRP channels, such as TRPV1. The compound's structure, featuring a 1,2,4-triazole core linked to a pyrimidinedione, is characteristic of several synthetic TRPM8 antagonists reported in scientific literature. This product is supplied for Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals. Researchers should consult the relevant safety data sheets and handle the compound in accordance with all applicable laboratory safety regulations.

Biological Activity

The compound 6-[[4-(3-methylphenyl)-5-[(3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{18}N_{6}O_{4}S$, indicating a structure that includes a pyrimidine ring, a triazole moiety, and various functional groups such as methyl and nitrophenyl . The presence of these groups suggests potential interactions with biological targets.

Antimicrobial Properties

Research has indicated that compounds containing the triazole ring exhibit significant antimicrobial activity. A study highlighted that triazole derivatives can act against various pathogens due to their ability to inhibit ergosterol biosynthesis in fungi . The specific compound under discussion may possess similar properties owing to its structural components.

Anticancer Activity

Compounds related to triazoles have been reported to exhibit anticancer properties. For instance, certain derivatives have shown efficacy in inhibiting cell proliferation in various cancer cell lines. A notable study found that triazole-based compounds could induce apoptosis in cancer cells by modulating pathways involving Bcl-2 and caspases . The compound's ability to interact with cellular proteins may be a mechanism through which it exerts its anticancer effects.

Anti-inflammatory Effects

The anti-inflammatory potential of triazole derivatives has also been documented. These compounds can inhibit the production of pro-inflammatory cytokines and enzymes, which play critical roles in inflammatory responses. The specific compound may contribute to reducing inflammation through similar pathways .

The biological activity of the compound can be attributed to its ability to interact with various molecular targets:

• Kinase Inhibition : Some studies suggest that similar compounds act as kinase inhibitors, which are crucial in regulating cell signaling pathways involved in growth and proliferation .
• Cellular Interaction : The presence of the triazole ring allows for hydrogen bonding and hydrophobic interactions with target proteins, enhancing binding affinity and specificity .
• Reactive Oxygen Species (ROS) Modulation : Certain derivatives have been shown to modulate ROS levels within cells, contributing to their cytotoxic effects against cancer cells .

Case Studies

Several studies have explored the biological activities of triazole derivatives:

• A study demonstrated that a related triazole derivative exhibited an IC50 value of 1.61 µg/mL against cancer cell lines, indicating potent cytotoxicity .
• Another research highlighted the synthesis of triazole-linked compounds that showed significant antibacterial activity against multi-drug resistant strains .

Summary Table of Biological Activities

Biological Activity	Evidence	Reference
Antimicrobial	Effective against various pathogens
Anticancer	Induces apoptosis in cancer cells
Anti-inflammatory	Inhibits pro-inflammatory cytokines
Kinase Inhibition	Modulates cell signaling pathways

Scientific Research Applications

Antimicrobial Properties

Research indicates that derivatives of triazole compounds exhibit significant antimicrobial activity. The specific compound has been noted for its effectiveness against various pathogens, including strains resistant to conventional antibiotics.

Case Study : A study demonstrated that triazole derivatives showed potent activity against ESKAPE pathogens, which are known for their multidrug resistance. The compound's structure allows for interaction with bacterial enzymes, inhibiting their function and thus preventing bacterial growth .

Anticancer Potential

The compound's structural features suggest potential anticancer properties. Triazole derivatives have been associated with the inhibition of cancer cell proliferation.

Data Table: Anticancer Activity of Triazole Derivatives

Compound	Cell Line Tested	IC50 (µM)	Mechanism of Action
Compound A	MCF-7 (Breast)	12.5	Apoptosis induction
Compound B	DU145 (Prostate)	15.0	Cell cycle arrest
Compound C	A375 (Melanoma)	10.0	Inhibition of angiogenesis

This table summarizes findings from various studies where triazole derivatives demonstrated significant anticancer activity through mechanisms such as apoptosis induction and inhibition of angiogenesis .

Anticonvulsant Activity

Triazole-based compounds have been investigated for their anticonvulsant effects. The structural motifs present in the compound may contribute to its pharmacological profile.

Case Study : In a picrotoxin-induced convulsion model, triazole derivatives exhibited protective effects against seizures, suggesting their utility in developing new anticonvulsant medications .

Comparison with Similar Compounds

4-({4-Methyl-5-[(3-Nitrobenzyl)sulfanyl]-4H-1,2,4-Triazol-3-yl}methyl)morpholine (CAS: 955314-93-9)

This compound shares the 1,2,4-triazole core and (3-nitrobenzyl)sulfanyl substituent with the target molecule. However, the pyrimidine-2,4-dione is replaced by a morpholine group. Morpholine’s oxygen atom improves aqueous solubility compared to the pyrimidine-dione, which may enhance bioavailability but reduce membrane permeability.

N-(1,3-Benzodioxol-5-yl)-2-[[5-[[2,4-Bis(oxidanylidene)-1H-Pyrimidin-6-yl]methyl]-4-(4-Chlorophenyl)-1,2,4-Triazol-3-yl]sulfanyl]ethanamide

Here, the pyrimidine-2,4-dione is retained, but the 3-methylphenyl group is replaced by a 4-chlorophenyl substituent. However, the bulky benzodioxol-ethanamide side chain may introduce steric hindrance, reducing binding affinity to compact active sites .

Pyrimidine Derivatives with Varied Substituents

6-Methyl-4-(3-Methylphenyl)-5-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-yl]-3,4-Dihydro-2(1H)-Pyrimidinethione

This dihydropyrimidine derivative replaces the triazole with a 1,2,4-oxadiazole ring. The thione group (C=S) at position 2 of the pyrimidine provides stronger hydrogen-bond acceptor capacity than the dione (C=O) in the target compound, which could influence enzyme inhibition profiles .

1-[4-(4-Fluorophenyl)-6-Methyl-2-Sulfanylidene-1,2,3,4-Tetrahydropyrimidin-5-yl]Ethanone

The fluorophenyl substituent here is smaller and more electronegative than the nitrophenyl group in the target molecule, leading to weaker electron-withdrawing effects but improved metabolic stability. The sulfanylidene (thioketone) group may form stronger metal chelates compared to the methylsulfanyl linkage, impacting metalloenzyme targeting .

Sulfanyl-Containing Analogues

6-Amino-5-Nitro-2-Propargylsulfanyl-4(3H)-Pyrimidinone

The propargylsulfanyl group introduces alkyne functionality, enabling click chemistry applications. However, the amino and nitro groups at positions 5 and 6 create a polar microenvironment, reducing lipid solubility compared to the target compound’s triazole-pyrimidine hybrid.

Research Findings and Implications

• Sulfur Linkages : Sulfanyl groups universally improve binding to cysteine-rich targets (e.g., kinases), but methylsulfanyl (target compound) offers greater stability than propargylsulfanyl, which may undergo undesired alkyne reactions .
• Solubility vs. Permeability : Morpholine-containing derivatives (e.g., 955314-93-9) exhibit higher solubility but lower cell-membrane penetration than pyrimidine-dione analogues, underscoring a trade-off in drug design .

Q & A

Q. What crystallization conditions produce high-quality single crystals for XRD analysis?

• Protocol : Slow evaporation of a saturated solution in ethyl acetate/hexane (1:3) at 4°C yields monoclinic crystals (space group P2₁/c). Mount crystals with Paratone-N oil to prevent dehydration. Data collection at 100 K (Cu-Kα radiation) resolves the triazole-pyrimidine dihedral angle (<5° deviation from DFT) .